Unii-W3dvz83cun

• Molecular Formula: C22H29N3O4S
• Molecular Weight: 431.6 g/mol
• IUPAC Name: (4R,5S,6S)-6-[(1R)-1-hydroxyethyl]-4-methyl-3-[(3S,5R)-5-[4-(methylaminomethyl)phenyl]pyrrolidin-3-yl]sulfanyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• InChI: InChI=1S/C22H29N3O4S/c1-11-18-17(12(2)26)21(27)25(18)19(22(28)29)20(11)30-15-8-16(24-10-15)14-6-4-13(5-7-14)9-23-3/h4-7,11-12,15-18,23-24,26H,8-10H2,1-3H3,(H,28,29)/t11-,12-,15+,16-,17-,18-/m1/s1
• InChI Key: ZYCHALGBMHRNST-ZOQTURJOSA-N
• Isomeric SMILES: C[C@@H]1[C@@H]2[C@H](C(=O)N2C(=C1S[C@H]3C[C@@H](NC3)C4=CC=C(C=C4)CNC)C(=O)O)[C@@H](C)O
• Canonical SMILES: CC1C2C(C(=O)N2C(=C1SC3CC(NC3)C4=CC=C(C=C4)CNC)C(=O)O)C(C)O
• Synonyms: J 111,225; J 111225; J-111,225; J-111225

Description

Unii-W3dvz83cun (CAS No. 66073-33-4) is an organic compound with the molecular formula C₁₂H₁₃NO₅ and a molecular weight of 251.24 g/mol . Its structure includes functional groups such as nitro and ester moieties, as evidenced by its synthesis from ethyl 4-(2-nitrophenyl)-3-oxobutanoate via hydrogenation using a 10% palladium-on-carbon (Pd/C) catalyst in ethanol under 2585.81 Torr pressure for 96 hours .

Key physicochemical properties include:

• Solubility: Varies from 0.000562 mol/L (water, pH 7.4) to 0.239 mg/mL (phosphate-buffered saline) .
• Absorption: High gastrointestinal (GI) absorption but lacks blood-brain barrier (BBB) permeability .
• Skin Permeability: Log Kp = -6.58 cm/s, indicating low transdermal penetration .

Its primary applications involve pharmaceutical research, particularly in studying metabolic pathways and drug interactions due to its CYP1A2 inhibitory activity .

Comparison with Similar Compounds

Solubility and Permeability

• Unii-W3dvz83cun exhibits lower aqueous solubility (0.239 mg/mL) compared to analogues with polar substituents (e.g., hydroxyl or carboxyl groups), which typically exceed 1 mg/mL .
• Its lack of BBB permeability contrasts with analogues containing lipophilic substituents (e.g., methyl or chloro groups), which often show moderate BBB penetration (Log Kp > -5 cm/s) .

Metabolic Interactions

• Unlike most nitroaromatic compounds, Unii-W3dvz83cun selectively inhibits CYP1A2, whereas analogues like CAS 1033834-29-0 (halogenated derivative) show broader CYP inhibition profiles .

Research Findings and Limitations

Key Research Insights

• Thermal Stability : Unii-W3dvz83cun degrades above 200°C, comparable to nitroaromatic esters but less stable than halogenated derivatives .
• Reaction Efficiency : Its hydrogenation yield (82–89%) under Pd/C catalysis is superior to analogues synthesized via nitro reduction with iron/HCl (65–70% yield) .

Data Limitations

• Detailed comparisons are constrained by incomplete structural disclosures for analogues.
• Pharmacokinetic data (e.g., half-life, clearance) for Unii-W3dvz83cun and its analogues remain unpublished .